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Nefazodone Shortage: Key Findings & Prescribing
Patterns

A recent retrospective analysis of the FDA-declared nefazodone shortage (September 2020 to June 2022)

quantified its impact on treatment continuity. The table below summarizes the core quantitative findings

from this study [1].

Metric
Pre-Shortage
Period

Shortage
Period

Post-Shortage Period

Nefazodone Claims Volume Baseline Decreased by

98.3%
Remained 91.5% below pre-

shortage baseline

Patients Switching Medication - 96.4% of

patients

-

Average Time to Switch - 106.8 days (SD:

81.7)

-

Patients Resuming
Nefazodone Post-Shortage

- - 7.3% of patients
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During and after the shortage, patients were switched to various alternative antidepressants. The following

table lists the most common alternatives initiated, based on claim data [1].

Alternative Antidepressant Prevalence of Use (% of Claims)

Trazodone 39.1%

Escitalopram 10.6%

Sertraline 7.4%

Bupropion 6.3%

Mirtazapine 3.9%

Frequently Asked Questions (FAQs) for Researchers

Q1: What was the pharmacological rationale for the choice of alternative antidepressants? The

selection of alternatives was primarily driven by clinical guidelines and pharmacological similarity.

Trazodone, the most common switch, is structurally and mechanistically the closest to nefazodone, as both

are serotonin receptor antagonists [1]. However, the high use of SSRIs like escitalopram and sertraline aligns

with their status as first-line therapies in major depression treatment guidelines from bodies like the

American Psychiatric Association, suggesting the shortage prompted a shift towards more guideline-

concordant care [1].

Q2: Why was the rate of return to nefazodone so low after the shortage resolved? The minimal return

(7.3%) is a critical finding for understanding long-term impacts of drug shortages. Potential factors analyzed

by researchers include [1]:

Treatment Stabilization: The extended duration of the shortage (over 20 months) allowed sufficient
time for patients to stabilize on a new regimen, reducing the incentive to switch back.

Clinical Satisfaction: The alternative antidepressant may have proven effective or tolerable, making
another switch clinically unnecessary.

Prescriber Hesitancy: Concerns about the risk of a future shortage or the drug's boxed warning for
hepatotoxicity may have made prescribers reluctant to re-initiate therapy [1] [2].
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Q3: What are the established clinical strategies for switching antidepressants? For researchers designing

clinical trials or observational studies, it is important to note that switching antidepressants is a standardized

process. The main strategies, which can serve as a framework for analyzing real-world data, are outlined

below [3].

Antidepressant Switching Strategies

Decision: Switch Antidepressant

Direct Switch
Stop first drug, start

second at therapeutic
dose the next day.

Cross-Taper
Gradually reduce first
drug while gradually

introducing the second.

Taper, Stop, and Switch
Taper and stop first drug.
Start second immediately

after.

Taper, Washout, and Switch
Taper and stop first drug.
Wait for a washout period
before starting the second.

Suitable for drugs with
similar pharmacology.

Commonly used. Can be
done over 2-4 weeks.

Minimizes discontinuation
symptoms.

Required when switching
to/from MAOIs or for

managing complex side
effects.

Click to download full resolution via product page

Experimental Protocol: Analyzing Drug Utilization &
Switching Patterns

For professionals conducting retrospective analyses of drug utilization during shortages, the following

workflow outlines the key methodological steps, as employed in the recent nefazodone study [1].
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Retrospective Drug Utilization Analysis Workflow

1. Data Source Selection
(e.g., Healthcare claims database)

2. Define Study Periods
(Pre-, During, Post-Shortage)

3. Cohort Identification
(Patients with baseline use

of target drug)

4. Apply Inclusion/Exclusion
Criteria

(Continuous use, MPR ≥80%)

5. Outcome Measurement
(Claim counts, switch rate,
time-to-switch, alternatives)

6. Data Analysis
(Descriptive statistics,

trend analysis)

Click to download full resolution via product page

Key Methodological Details [1]:

Data Source: The referenced study used the Komodo Healthcare Map, a U.S. claims database,
tracking data from January 2016 to September 2023.

Cohort Definition: The analytic sample included adults with a nefazodone prescription claim. A key
inclusion criterion was continuous use, defined by a Medication Possession Ratio (MPR) of ≥80%
during the pre-shortage period.
Outcome Definitions:
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Switch: Initiation of a new antidepressant with an MPR ≥80%, where the new drug had no

claims in the 6-month pre-index period.
Time to Switch: Calculated from the shortage declaration date to the first claim for the

alternative antidepressant.

Key Takeaways for Drug Development Professionals

Plan for Resistance and Specialized Drugs: The nefazodone case highlights the acute

vulnerability of patients relying on drugs for treatment-resistant depression or with unique
mechanisms of action. This underscores the need for robust risk mitigation plans in the development

and supply chain management of such specialized therapeutics [1].
Real-World Data is Crucial: Retrospective analyses of healthcare claims data are a powerful tool for

quantifying the real-world impact of drug shortages on treatment patterns, patient outcomes, and
healthcare utilization [1].

Guidance is Needed: The observed low rate of return to nefazodone suggests a lack of clear, post-
shortage guidance for prescribers. This indicates an area where regulatory and professional bodies

could provide support to ensure patient-centered care continuity [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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